N-(3-hydroxycyclohexyl)-6-oxo-1H-pyridine-3-carboxamide

• IUPAC Name: N-(3-hydroxycyclohexyl)-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O3/c15-10-3-1-2-9(6-10)14-12(17)8-4-5-11(16)13-7-8/h4-5,7,9-10,15H,1-3,6H2,(H,13,16)(H,14,17)
• InChI Key: GVHCXAZXSHOTRM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)O)NC(=O)C2=CNC(=O)C=C2
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

N-(3-hydroxycyclohexyl)-6-oxo-1H-pyridine-3-carboxamide (also known as JWH-018) is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

JWH-018 is a potent agonist of the CB1 and CB2 receptors. It binds to these receptors and activates them, leading to a range of physiological effects. The exact mechanism of action of JWH-018 is not fully understood, but it is thought to act by modulating the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
JWH-018 has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter that is involved in the regulation of mood and motivation. It has also been shown to increase the release of glutamate, a neurotransmitter that is involved in the regulation of learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using JWH-018 in lab experiments is that it is a potent agonist of the CB1 and CB2 receptors, making it a useful tool for studying the effects of cannabinoids on the body. However, one limitation of using JWH-018 is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids found in the body.

Future Directions

There are many future directions for research involving JWH-018. One area of research could be to investigate the long-term effects of JWH-018 on the body. Another area of research could be to investigate the effects of JWH-018 on different cell types and tissues. Additionally, research could be conducted to investigate the potential therapeutic uses of JWH-018.

Synthesis Methods

JWH-018 is synthesized by reacting 1-(3-hydroxycyclohexyl) pyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-naphthylmethylamine to form the final product.

Scientific Research Applications

JWH-018 has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been used to investigate the mechanisms of action of cannabinoids and to study the biochemical and physiological effects of these compounds.